7-(4-ethoxyphenyl)-3-((2-(2-methyl-1H-indol-3-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one

• IUPAC Name: 7-(4-ethoxyphenyl)-3-[2-(2-methyl-1H-indol-3-yl)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C24H21N5O3S/c1-3-32-17-10-8-16(9-11-17)28-12-13-29-22(23(28)31)26-27-24(29)33-14-20(30)21-15(2)25-19-7-5-4-6-18(19)21/h4-13,25H,3,14H2,1-2H3
• InChI Key: LCGUQLAJIGWOMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN3C(=NN=C3SCC(=O)C4=C(NC5=CC=CC=C54)C)C2=O
• Molecular Formula: C24H21N5O3S
• Molecular Weight: 459.5 g/mol

Description

7-(4-ethoxyphenyl)-3-((2-(2-methyl-1H-indol-3-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one is a useful research compound. Its molecular formula is C24H21N5O3S and its molecular weight is 459.52. The purity is usually 95%.
BenchChem offers high-quality 7-(4-ethoxyphenyl)-3-((2-(2-methyl-1H-indol-3-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-ethoxyphenyl)-3-((2-(2-methyl-1H-indol-3-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activity

• A series of new pyrazoline and pyrazole derivatives, including those with [1,2,4]triazolo[4,3-a]pyrazin moieties, have been synthesized and evaluated for their antimicrobial activity against various organisms such as E. coli, P. aeruginosa, S. aureus, and C. albicans. These compounds have shown promising antibacterial and antifungal activities, suggesting potential applications in developing new antimicrobial agents (Hassan, 2013).

Antituberculous Activity

• Structural analogs of antituberculous agents, incorporating [1,2,4]triazolo[1,5-a]pyrimidine derivatives, have been synthesized and evaluated for their tuberculostatic activity. This research suggests that modifications to the core structure of such compounds can influence their activity against tuberculosis, indicating the potential for tailored drug design (Titova et al., 2019).

Anticancer Applications

• Synthesis of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine derivatives has demonstrated promising in vitro anticoronavirus and antitumoral activities. The structural variations in these compounds allowed tuning their biological properties toward antiviral or antitumoral activity, showcasing the versatility of [1,2,4]triazole derivatives in drug development for cancer and viral infections (Jilloju et al., 2021).

Antagonists for Human Receptors

• The 1,2,4-triazolo[4,3-a]pyrazin-3-one scaffold has been identified as a versatile structure for developing adenosine human receptor antagonists. Compounds derived from this scaffold with various substitutions have shown nanomolar affinity for the hA2A adenosine receptor. This indicates the compound's potential application in designing receptor-specific antagonists, which could have therapeutic implications in neurodegenerative diseases and other receptor-mediated conditions (Falsini et al., 2017).